![molecular formula C7H7ClN2O B1590291 Imidazo[1,2-a]pyridin-2(3H)-one hydrochloride CAS No. 52687-85-1](/img/structure/B1590291.png)
Imidazo[1,2-a]pyridin-2(3H)-one hydrochloride
Overview
Description
Imidazo[1,2-a]pyridin-2(3H)-one hydrochloride is a nitrogen-containing fused bicyclic hetero-aromatic compound . It has been receiving significant attention in the synthetic chemistry community due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
Imidazo[1,2-a]pyridin-2(3H)-one hydrochloride can be synthesized through different chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis . An efficient multicomponent decarboxylative coupling of 2-aminopyridines, aldehydes, and alkynoic acids can be used for the synthesis of imidazo[1,2-a]pyridines .Molecular Structure Analysis
The molecular structure of Imidazo[1,2-a]pyridin-2(3H)-one hydrochloride can be elucidated by different spectroscopic techniques including IR, NMR, and Mass .Chemical Reactions Analysis
Imidazo[1,2-a]pyridin-2(3H)-one hydrochloride can undergo various chemical reactions. For instance, it can participate in multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation .Scientific Research Applications
Pharmaceutical Applications
Imidazo[1,2-a]pyridin-2(3H)-one hydrochloride and its derivatives have shown promise in the pharmaceutical field, particularly in the development of anti-cancer drugs. These compounds have been studied for their potential to inhibit specific proteins involved in cancer cell proliferation, such as the MARK4 protein. Research includes molecular docking, cell cytotoxicity, and oxidative DNA damage studies to understand their mechanism of action on cancer cells .
Materials Science
In materials science, these aromatic heterocycles are being explored for their luminescent properties, which can be applied in optoelectronic devices. They are considered useful for creating sensors and emitters for confocal microscopy and imaging due to their luminescent characteristics .
Optoelectronic Devices
The luminescent properties of imidazo[1,2-a]pyridin-2(3H)-one hydrochloride derivatives make them suitable for use in optoelectronic devices. They have been incorporated into systems that require specific light-emitting components .
Cancer Therapeutics
Specific derivatives of imidazo[1,2-a]pyridin-2(3H)-one hydrochloride have been synthesized and evaluated for their anticancer properties against various human cancer cell lines such as breast, lung, and prostate cancer. These studies often employ methods like the MTT assay to assess cell viability and compare the efficacy of these compounds to standard drugs like etoposide .
Electroluminescence
Some derivatives have been designed to enhance electroluminescence performance, achieving deep-blue emission with specific color coordinates. This makes them suitable for applications that require precise color rendering in electronic displays .
Future Directions
Imidazo[1,2-a]pyridin-2(3H)-one hydrochloride and its derivatives have great potential in several research areas, from materials science to the pharmaceutical field . They can be used in the development of new chemosynthetic strategies and drug development due to their wide range of applications in medicinal chemistry .
Mechanism of Action
Mode of Action
It is known that imidazo[1,2-a]pyridine derivatives have been used in the development of new chemosynthetic strategies and drug development due to their wide range of applications in medicinal chemistry .
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives have been receiving significant attention in the synthetic chemistry community through different chemosynthetic methodologies .
Result of Action
Some imidazo[1,2-a]pyridine derivatives have demonstrated good inhibitory activities .
properties
IUPAC Name |
3H-imidazo[1,2-a]pyridin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O.ClH/c10-7-5-9-4-2-1-3-6(9)8-7;/h1-4H,5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLYILEUMTDOZTJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N=C2N1C=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10486179 |
Source
|
| Record name | Imidazo[1,2-a]pyridin-2(3H)-one hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10486179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazo[1,2-a]pyridin-2(3H)-one hydrochloride | |
CAS RN |
52687-85-1 |
Source
|
| Record name | Imidazo[1,2-a]pyridin-2(3H)-one hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10486179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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